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Compound of Interest

Compound Name: 10-DEBC

Cat. No.: B038847 Get Quote

Introduction

10-DEBC hydrochloride, also known as Akt Inhibitor X, is a cell-permeable phenoxazine

derivative that functions as a potent and selective inhibitor of the serine/threonine kinase Akt

(also known as Protein Kinase B or PKB).[1][2][3] Akt is a critical node in cellular signaling

pathways, governing essential processes such as cell survival, proliferation, metabolism, and

growth.[1] The dysregulation of the Akt signaling cascade is a common feature in various

diseases, including cancer, making it a key target for therapeutic development.

Mechanism of Action

10-DEBC hydrochloride exerts its inhibitory effect by preventing the phosphorylation and

subsequent activation of Akt stimulated by growth factors like IGF-1.[1][3] This inhibition is

highly selective, with studies showing no significant activity against upstream or related kinases

such as PDK1, SGK1, or PI 3-kinase.[1] By blocking Akt activation, 10-DEBC effectively

suppresses the downstream signaling cascade, including key effectors like mTOR, p70 S6

kinase, and the S6 ribosomal protein.[1] This disruption of the Akt pathway ultimately leads to

the inhibition of cell growth and the induction of apoptosis in sensitive cell lines, such as

rhabdomyosarcoma cells.[1]

Applications

Given its role as a selective Akt inhibitor, 10-DEBC is a valuable tool for researchers in various

fields:
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Cancer Biology: Investigating the role of the Akt pathway in tumor progression, cell survival,

and resistance to therapy. It has been used to study cancers like glioblastoma and has been

shown to inhibit cell growth with an IC₅₀ value of approximately 2-6 μM.[1][4]

Signal Transduction Research: Elucidating the specific roles of Akt in various signaling

cascades and cellular processes.

Drug Development: Serving as a reference compound or starting point for the development

of novel therapeutics targeting the Akt pathway.

Infectious Disease: Recent studies have explored its potential as an agent against infections

like Mycobacterium abscessus.[2]

Quantitative Data Summary
The following table summarizes the key properties of 10-DEBC hydrochloride for laboratory

use.
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Property Value Source(s)

Chemical Name

10-[4'-(N,N-

Diethylamino)butyl]-2-

chlorophenoxazine

hydrochloride

[1]

Synonym(s) Akt Inhibitor X [1][3][5]

CAS Number 925681-41-0 [1][6]

Molecular Weight

381.34 g/mol (Note: Always

use batch-specific M.Wt from

vial/CoA)

[1]

Chemical Formula C₂₀H₂₅N₂OCl·HCl

Purity ≥98% (by HPLC) [1]

Appearance Crystalline solid / Powder [3][6]

Solubility (Max Conc.)
Soluble to 100 mM in Water

and 100 mM in DMSO
[1][6]

Storage (Solid Form)
Short-term: Desiccate at +4°C;

Long-term: Desiccate at -20°C
[3]

Stock Solution Storage

Store in aliquots at -20°C (up

to 1 month) or -80°C (up to 6

months)

[3][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 10-DEBC Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations (e.g., 2.5 µM - 10 µM).

Materials:
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10-DEBC hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Safety Precautions:

10-DEBC is a bioactive compound. Handle with care, using appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a chemical fume hood when handling the powder and DMSO.

Consult the Material Safety Data Sheet (MSDS) before use.

Procedure:

Equilibration: Before opening, allow the vial of 10-DEBC powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Weighing: Carefully weigh out the desired amount of 10-DEBC powder. For example, to

prepare 1 ml of a 10 mM stock solution, weigh out 3.81 mg.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

Example: 0.001 L x 0.010 mol/L x 381.34 g/mol = 0.00381 g = 3.81 mg

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the calculated

volume of DMSO (in this example, 1 mL) to the tube.
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Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. If needed, gentle warming in a 37°C water bath or brief sonication can aid

dissolution.[6] Visually inspect the solution against a light source to ensure no particulates

remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[7]

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots protected from light at -20°C for up to one month or at

-80°C for up to six months.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into sterile cell culture medium to

achieve the desired final working concentration.

Example for a 10 µM working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium (a 1:1000 dilution). Mix gently by pipetting.

Application: Add the final working solution to your cell cultures. Remember to include a

vehicle control (medium with the same final concentration of DMSO) in your experimental

design, as DMSO can have effects on cells at higher concentrations.

Sterilization (for aqueous stocks): If using water as the solvent, it is recommended to filter-

sterilize the final working solution using a 0.22 µm syringe filter before adding it to sterile

cultures.[7]

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.medchemexpress.com/10-debc-hydrochloride.html
https://www.medchemexpress.com/10-debc-hydrochloride.html
https://www.medchemexpress.com/10-debc-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage & Use

Weigh 10-DEBC Powder

Add Anhydrous DMSO

  Calculate Volume

Vortex to Dissolve

Aliquot into Single-Use Tubes

  Ensure Complete Dissolution

Store at -80°C

Dilute to Working Concentration in Medium

  Thaw One Aliquot

Click to download full resolution via product page

Caption: Workflow for 10-DEBC stock solution preparation and use.
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Caption: 10-DEBC inhibits the PI3K/Akt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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